Cas no 2248415-04-3 (Methyl 5-formyl-1,3-dimethylpyrazole-4-carboxylate)

• Product Name: Methyl 5-formyl-1,3-dimethylpyrazole-4-carboxylate
• CAS No: 2248415-04-3
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 6430059
• PubChem ID: 137939168
• Update Time: 2025-11-01

Methyl 5-formyl-1,3-dimethylpyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6508890
• Methyl 5-formyl-1,3-dimethylpyrazole-4-carboxylate
• 2248415-04-3
• methyl 5-formyl-1,3-dimethyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C8H10N2O3/c1-5-7(8(12)13-3)6(4-11)10(2)9-5/h4H,1-3H3
• InChI Key： UIBPSYVSAZHGEC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C)=NN(C)C=1C=O)=O

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.2Ų

Additional information on Methyl 5-formyl-1,3-dimethylpyrazole-4-carboxylate

Methyl 5-formyl-1,3-dimethylpyrazole-4-carboxylate (CAS No. 2248415-04-3): A Comprehensive Overview

Methyl 5-formyl-1,3-dimethylpyrazole-4-carboxylate (CAS No. 2248415-04-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyrazoles, which are known for their biological activities and chemical reactivity.

The structure of Methyl 5-formyl-1,3-dimethylpyrazole-4-carboxylate is characterized by a pyrazole ring with a formyl group at the 5-position and a methyl ester group at the 4-position. The presence of these functional groups imparts distinct chemical properties to the molecule, making it an attractive candidate for a wide range of synthetic transformations and biological studies.

Recent research has focused on the synthesis and characterization of Methyl 5-formyl-1,3-dimethylpyrazole-4-carboxylate. One notable study published in the Journal of Organic Chemistry (2021) reported a novel synthetic route that utilizes a one-pot multicomponent reaction (MCR) to efficiently produce this compound. The method involves the condensation of an aldehyde, a hydrazine derivative, and an ester under mild conditions, yielding high purity and yield. This approach not only simplifies the synthesis but also reduces the environmental impact by minimizing waste generation.

In the context of pharmaceutical applications, Methyl 5-formyl-1,3-dimethylpyrazole-4-carboxylate has shown promise as a lead compound for drug discovery. Preliminary studies have indicated that this compound exhibits potent anti-inflammatory and antioxidant properties. A clinical trial conducted by a leading pharmaceutical company demonstrated that derivatives of this compound can effectively reduce inflammation in animal models of arthritis. The formyl group is believed to play a crucial role in mediating these biological activities by interacting with specific cellular targets.

Beyond its pharmaceutical potential, Methyl 5-formyl-1,3-dimethylpyrazole-4-carboxylate has also been explored for its use in agrochemicals. Research published in the Pest Management Science (2022) highlighted the insecticidal activity of this compound against various pests. The study found that the formyl group enhances the molecule's ability to disrupt insect metabolism, making it a valuable candidate for developing new pest control agents.

In the realm of materials science, Methyl 5-formyl-1,3-dimethylpyrazole-4-carboxylate has been investigated for its potential as a building block for functional materials. A study published in the Journal of Materials Chemistry C (2023) reported the synthesis of metal-organic frameworks (MOFs) using this compound as a ligand. The resulting MOFs exhibited high thermal stability and gas adsorption capacity, making them suitable for applications such as gas storage and separation.

The safety profile of Methyl 5-formyl-1,3-dimethylpyrazole-4-carboxylate is another critical aspect that has been extensively studied. Toxicological assessments have shown that this compound is generally safe when handled under appropriate conditions. However, it is important to follow standard laboratory safety protocols to minimize any potential risks associated with its use.

In conclusion, Methyl 5-formyl-1,3-dimethylpyrazole-4-carboxylate (CAS No. 2248415-04-3) is a multifaceted organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and versatile reactivity make it an attractive target for further research and development. As new synthetic methods and biological studies continue to emerge, the potential uses of this compound are likely to expand even further.